Cas no 93980-52-0 (Glycinamide, glycylglycyl-, monohydrochloride (9CI))

• Product Name: Glycinamide, glycylglycyl-, monohydrochloride (9CI)
• CAS No: 93980-52-0
• MF: C₆H₁₃ClN₄O₃
• MW: 224.645419836044
• MDL: MFCD00237928
• CID: 5234444
• Update Time: 2026-03-08

Glycinamide, glycylglycyl-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycinamide, glycylglycyl-, monohydrochloride (9CI)

• MDL： MFCD00237928
• Inchi： 1S/C6H12N4O3.ClH/c7-1-5(12)10-3-6(13)9-2-4(8)11;/h1-3,7H2,(H2,8,11)(H,9,13)(H,10,12);1H
• InChI Key： STKDNPSTDGMVNC-UHFFFAOYSA-N
• SMILES： C(=O)(NCC(=O)N)CNC(=O)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycinamide, glycylglycyl-, monohydrochloride (9CI)

Recent Advances in the Study of Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0)

Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0) is a dipeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often referred to as Gly-Gly-NH2·HCl, serves as a crucial building block in peptide synthesis and has potential applications in drug development, particularly in the design of peptide-based therapeutics. Recent studies have explored its biochemical properties, synthetic pathways, and therapeutic potential, shedding light on its role in modern medicine.

One of the key areas of research involving Glycinamide, glycylglycyl-, monohydrochloride (9CI) is its use as a precursor in the synthesis of more complex peptides. A 2023 study published in the Journal of Peptide Science demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it was used to improve yield and purity in the production of therapeutic peptides. The study highlighted the compound's stability under various reaction conditions, making it a versatile reagent for pharmaceutical applications.

In addition to its synthetic utility, Glycinamide, glycylglycyl-, monohydrochloride (9CI) has been investigated for its potential biological activities. A recent preprint on bioRxiv reported its interaction with specific enzymes involved in peptide metabolism, suggesting possible applications in enzyme inhibition therapies. The study utilized molecular docking simulations and in vitro assays to characterize these interactions, providing a foundation for future drug discovery efforts.

Another notable development is the exploration of this compound in the context of neurodegenerative diseases. Research published in Neurochemical Research in early 2024 examined its neuroprotective effects in cell culture models of Alzheimer's disease. The findings indicated that Glycinamide, glycylglycyl-, monohydrochloride (9CI) could mitigate oxidative stress and reduce amyloid-beta aggregation, two hallmark features of the disease. These results open new avenues for the development of peptide-based neuroprotective agents.

From a chemical perspective, advancements in the synthesis and purification of Glycinamide, glycylglycyl-, monohydrochloride (9CI) have also been reported. A 2023 patent application detailed an optimized synthetic route that enhances scalability and reduces production costs, addressing a critical challenge in the commercialization of peptide-based drugs. This innovation is expected to facilitate broader adoption of the compound in industrial and research settings.

In conclusion, Glycinamide, glycylglycyl-, monohydrochloride (9CI) (CAS: 93980-52-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and neuroprotection underscore its versatility and potential as a therapeutic agent. Ongoing research and technological advancements are likely to further expand its utility, making it a valuable tool in the development of next-generation pharmaceuticals.